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Compound of Interest

Compound Name: Rheadine

Cat. No.: B15124775 Get Quote

Essential Safety and Handling Guide for Rheadine
This guide provides crucial safety and logistical information for laboratory professionals,

including researchers, scientists, and drug development experts, who handle Rheadine. The

following procedures and recommendations are designed to ensure a safe laboratory

environment and proper disposal of materials.

Personal Protective Equipment (PPE)
While Rheadine is not classified as a hazardous substance under Regulation (EC) No

1272/2008 (CLP), adherence to good laboratory practice and the use of personal protective

equipment is essential to minimize exposure and ensure safety, particularly when handling the

substance in powdered form.[1] The enrichment of fine dust can lead to the danger of dust

explosion.[1]

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Eye/Face Protection Safety glasses or goggles
Should be worn to protect

against dust particles.[1]

Skin Protection Protective gloves
Chemically resistant gloves are

recommended.[1]

Lab coat
To prevent contamination of

personal clothing.

Respiratory Protection Particulate filter mask

A device compliant with EN

143 is recommended to

prevent inhalation of fine dust.

[1]

Occupational Exposure Limits
No specific occupational exposure limits have been established for Rheadine. However, for

dust in general, the following workplace exposure limits from Great Britain (EH40/2005) can be

used as a guideline[1]:

Substance TWA (8-hour) STEL (15-minute) Notation

Dust (inhalable) 10 mg/m³ - -

Dust (respirable) 4 mg/m³ - -

TWA: Time-Weighted Average STEL: Short-Term Exposure Limit

Toxicity Data
Specific toxicity data for isolated Rheadine is limited. However, a study on a lyophilized

ethanolic aqueous extract of Papaver rhoeas petals in mice reported the following[2]:
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Metric Value

LD10 (Intraperitoneal) 2000 mg/kg

LD50 (Intraperitoneal) 4000 mg/kg

Note: This data is for a plant extract and not pure Rheadine. It should be used for informational

purposes only.

Case reports of ingestion of Papaver rhoeas have shown potential for central nervous system

depression and seizure-like activity, underscoring the importance of avoiding ingestion and

inhalation.[3]

Handling and Disposal Protocols
Engineering Controls
Proper engineering controls are the primary line of defense in minimizing exposure to

Rheadine dust.

Ventilation: Use in a well-ventilated area. Local exhaust ventilation (e.g., a fume hood or

snorkel) is recommended, especially when handling larger quantities or when dust

generation is likely.[1]

Dust Control: Take measures to prevent the generation of dust. Handle the substance

carefully to avoid aerosolization.[1] Grounding and bonding of equipment should be in place

to prevent static discharge, which can ignite dust.[1]

Safe Handling Workflow
The following diagram outlines the standard workflow for safely handling Rheadine in a

laboratory setting.
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Preparation

Handling

Post-Handling & Disposal

Don Personal Protective Equipment (PPE)

Ensure adequate ventilation

Weigh Rheadine in a ventilated enclosure

Proceed when ready

Dissolve or use in a well-ventilated area

Decontaminate work surfaces

After experiment completion

Segregate and label waste

Dispose of waste in appropriate containers

Doff PPE

Wash hands thoroughly

Click to download full resolution via product page

Safe handling workflow for Rheadine.
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Step-by-Step Handling Procedure
Preparation:

Before handling, ensure you are familiar with the information in the Safety Data Sheet

(SDS).

Put on all required PPE: safety glasses, gloves, and a lab coat. A particulate mask is

recommended if there is a risk of dust inhalation.

Verify that your work area is clean and that the ventilation system (e.g., fume hood) is

functioning correctly.

Handling:

Handle Rheadine in a designated area, preferably within a chemical fume hood or other

ventilated enclosure, to minimize dust dispersion.

When weighing, use a balance with a draft shield.

Avoid actions that can generate dust, such as vigorous shaking or scraping.

If dissolving the substance, add it slowly to the solvent to prevent splashing and

aerosolization.

Post-Handling:

After handling, decontaminate all work surfaces with an appropriate cleaning agent.

Carefully remove and dispose of contaminated PPE in designated waste containers.

Wash your hands thoroughly with soap and water.[1]

Disposal Plan
Proper disposal of Rheadine and contaminated materials is critical to prevent environmental

contamination.

Waste Containers: Use clearly labeled, sealed containers for all Rheadine waste.
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Solid Waste: Collect excess solid Rheadine and any contaminated materials (e.g., weigh

boats, pipette tips, gloves) in a designated hazardous waste container.

Liquid Waste: Collect solutions containing Rheadine in a separate, sealed container for

liquid chemical waste. Do not pour down the drain.[1]

Disposal: All waste should be disposed of in accordance with local, state, and federal

regulations. Contact your institution's environmental health and safety (EHS) department for

specific guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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